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Compound of Interest

Compound Name: Hexaethyldisiloxane

Cat. No.: B1329380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

hexaethyldisiloxane (CAS No. 994-49-0). The information is intended to support researchers,

scientists, and drug development professionals in the safe use and management of this

chemical compound.

Chemical and Physical Properties
Hexaethyldisiloxane is a combustible liquid organosiloxane.[1][2] A summary of its key

physical and chemical properties is presented in Table 1. Understanding these properties is

crucial for assessing potential hazards and implementing appropriate safety measures.

Table 1: Physical and Chemical Properties of Hexaethyldisiloxane
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Property Value Reference

Molecular Formula C12H30OSi2 [2][3]

Molecular Weight 246.54 g/mol [3][4]

Appearance Colorless liquid [5]

Odor No information available [5]

Boiling Point 231 °C (447.8 °F) [5]

Melting Point -115 °C (-175 °F) [5]

Flash Point 87 °C (188.6 °F) [6]

Density 0.844 g/cm³ [7]

Water Solubility Immiscible [5]

Hazard Identification and Classification
Hexaethyldisiloxane is classified as a combustible liquid.[1][2] According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is also associated

with skin irritation, serious eye irritation, and potential respiratory irritation.[3]

Table 2: GHS Hazard Classification for Hexaethyldisiloxane

Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source:[3]
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Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

hexaethyldisiloxane.

Handling:

Avoid contact with skin and eyes.[1]

Do not breathe vapor or mist.[1]

Ensure adequate ventilation in the work area.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[1][8]

Use non-sparking tools.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Handle in accordance with good industrial hygiene and safety practices.[8]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]

Store away from heat, sparks, and open flames.[1]

Incompatible with oxidizing agents and peroxides.[1]

A logical workflow for the safe handling of hexaethyldisiloxane is illustrated in the following

diagram.

Preparation Handling Post-Handling

Assess Risks Don Appropriate PPEReview SDS Use in a Well-Ventilated Area Ground Equipment Avoid Ignition Sources Dispense Carefully Store in a Cool, Dry, Well-Ventilated Area Dispose of Waste Properly Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hexaethyldisiloxane.

Personal Protective Equipment (PPE)
When handling hexaethyldisiloxane, appropriate personal protective equipment should be

worn to prevent exposure.

Table 3: Recommended Personal Protective Equipment

Body Part Protection Specification

Eyes/Face
Safety glasses with side-

shields or chemical goggles

Conforming to EN166 (EU) or

NIOSH (US) standards.[9]

Hands Protective gloves
Neoprene or nitrile rubber

gloves are recommended.[1]

Skin Protective clothing Long-sleeved clothing.[8]

Respiratory Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

organic vapor cartridge.[9]

First Aid Measures
In the event of exposure to hexaethyldisiloxane, the following first aid measures should be

taken.

Table 4: First Aid Procedures for Hexaethyldisiloxane Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[9]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Seek

medical attention if irritation persists.[9]

Eye Contact
Rinse with pure water for at least 15 minutes.[9]

Seek immediate medical attention.[8]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[9]

The logical flow of actions in an emergency is depicted in the diagram below.
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Emergency Response

Exposure Occurs

Assess Situation

Remove from Source of Exposure

Administer First Aid

Seek Medical Attention
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In-Vitro Irritation Test Protocol

Prepare Reconstructed Human Tissue

Apply Hexaethyldisiloxane

Incubate for a Defined Period

Wash Tissue

Post-Incubation Period

Assess Cell Viability (e.g., MTT Assay)

Analyze Results

Classify Irritancy Potential

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Closed-chamber inhalation pharmacokinetic studies with hexamethyldisiloxane in the rat -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. gelest.com [gelest.com]

3. Hexaethyldisiloxane | C12H30OSi2 | CID 70442 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. HEXAETHYLDISILOXANE | 994-49-0 [chemicalbook.com]

5. fishersci.nl [fishersci.nl]

6. Istanbul University Press [iupress.istanbul.edu.tr]

7. HEXAETHYLDISILOXANE CAS#: 994-49-0 [m.chemicalbook.com]

8. Metabolites of hexamethyldisiloxane and decamethylcyclopentasiloxane in Fischer 344 rat
urine--a comparison of a linear and a cyclic siloxane - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Biocatalytic Transformations of Silicon—the Other Group 14 Element - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Hexaethyldisiloxane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329380#hexaethyldisiloxane-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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